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Compound of Interest

Compound Name: Fenhexamid

Cat. No.: B1672505

This document provides essential safety and logistical information for the proper disposal of
fenhexamid, a fungicide commonly used in research and development. Adherence to these
procedures is critical to ensure personnel safety and environmental protection.

l. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE).

Gloves: Wear chemical-resistant, elbow-length gloves.[1]

Eye Protection: Use tightly fitting safety goggles.[2]

Ventilation: Handle fenhexamid in a well-ventilated area to avoid the formation and

inhalation of dust or aerosols.[2][3]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[2]

Il. Step-by-Step Disposal Procedure for Unused or Waste
Fenhexamid

Disposal of fenhexamid must be treated as hazardous waste and comply with all local, state,
and federal regulations.[3] Never dispose of undiluted chemical on-site.[1]

o Waste Collection:
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o Collect waste fenhexamid, including spillage, in suitable, closed, and clearly labeled
containers for disposal.[2][4]

o Spilled material should be swept up carefully to avoid creating dust and placed into the
designated waste container.[4]

o Professional Disposal:

o The primary and recommended method of disposal is through a licensed chemical
destruction facility.[2]

o Alternatively, controlled incineration with flue gas scrubbing is an acceptable method.[2]

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

¢ Prohibited Actions:

o

DO NOT dispose of fenhexamid down the drain or in the sewer system.[2][3][5]

[¢]

DO NOT contaminate streams, rivers, or any waterways with the chemical.[1]
Fenhexamid is toxic to aquatic life with long-lasting effects.[1][3]

[¢]

DO NOT burn the chemical or its containers in an uncontrolled manner.[1]

lll. Procedure for Disposing of Empty Fenhexamid
Containers

Properly cleaned containers can often be recycled, depending on local regulations.

e Triple Rinsing:
o Empty the container as much as possible into the application mixture or spray tank.
o Fill the container one-quarter full with clean water.[5]

o Securely replace the cap and shake the container for at least 30 seconds.[5]
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o Pour the rinsate into the spray tank or a container for later use or disposal.[1][5] Allow the
container to drain for 30 seconds.

o Repeat this rinsing procedure two more times.[5]
o Container Disposal Options:

o Recycling: If a local recycling program accepts triple-rinsed pesticide containers, replace
the cap and return the clean container to a designated collection point.[1]

o Waste Facility: If recycling is not an option, render the container unusable by breaking,
crushing, or puncturing it.[1] Then, deliver it to an approved waste management facility.[1]

o On-Site Burial (Least Preferred): If an approved waste management facility is unavailable,
the empty packaging may be buried at least 500mm below the surface in a designated
disposal pit.[1] This pit must be clearly marked and located away from waterways,
desirable vegetation, and tree roots, in compliance with local regulations.[1]

» Prohibited Actions:
o DO NOT reuse empty fenhexamid containers for any other purpose.[1]
o DO NOT burn empty containers.[1]

Data Presentation: Fenhexamid Disposal Guidelines

The following table summarizes the key procedures and precautions for disposing of
fenhexamid and its containers.
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Category

Procedure | Requirement

Rationale

Chemical Waste

Primary Method: Transfer to a
licensed chemical destruction
plant.[2]

Ensures complete and safe
destruction of the hazardous

material.

Alternative Method: Controlled
incineration with flue gas

scrubbing.[2]

A regulated method to prevent
environmental release of

harmful byproducts.

On-Site Prohibition: Do not
dispose of undiluted chemical

on-site.[1]

Prevents soil and local water

source contamination.

Waterway Protection: Do not
contaminate streams, rivers, or
waterways.[1] Do not

discharge into drains.[2][3]

Fenhexamid is toxic to aquatic

life with long-lasting effects.[3]

Empty Containers

Decontamination: Triple-rinse
all empty containers

immediately after use.[1][5]

Removes residual chemical to
allow for safer handling and

disposal/recycling.

Rinsate Management: Add all
rinsings to the spray tank for

application.[1]

Utilizes the remaining product
and avoids generating

additional hazardous waste.

Disposal: If not recycling,
render the container unusable
(puncture, crush) and take it to
an approved waste

management facility.[1]

Prevents accidental reuse and

ensures it is handled as waste.

Prohibition: Do not burn or
reuse empty containers for any

purpose.[1]

Burning can release toxic
fumes, and reuse poses a

significant health risk.

Accidental Spills

Containment: Prevent further
leakage and avoid entry into
drains.[4]

Minimizes the extent of

environmental contamination.

© 2025 BenchChem. All rights reserved.

4/7

Tech Support


https://www.chemicalbook.com/msds/fenhexamid.pdf
https://www.chemicalbook.com/msds/fenhexamid.pdf
https://www.imtrade.com.au/wp-content/uploads/2018/09/Website-Imt-Fenhexamid-500-SC-Fungicide-Label-Leaflet-GHS.pdf
https://www.imtrade.com.au/wp-content/uploads/2018/09/Website-Imt-Fenhexamid-500-SC-Fungicide-Label-Leaflet-GHS.pdf
https://www.chemicalbook.com/msds/fenhexamid.pdf
https://www.carlroth.com/medias/SDB-22XY-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjgzMTZ8YXBwbGljYXRpb24vcGRmfGFEazNMMmhrTWk4NU1UYzRPVEF6TnpBM05qYzRMMU5FUWw4eU1saFpYMDFVWDBWT0xuQmtaZ3w1YzBlZjk3MjY0ZTYyZTQ1MWM2NzgyYzFmYWI3ODZiZjA4ZjVjN2M1MWQ4NWEzOTgzNTJkMjA5ZjRlYmEyN2Zh
https://www.carlroth.com/medias/SDB-22XY-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjgzMTZ8YXBwbGljYXRpb24vcGRmfGFEazNMMmhrTWk4NU1UYzRPVEF6TnpBM05qYzRMMU5FUWw4eU1saFpYMDFVWDBWT0xuQmtaZ3w1YzBlZjk3MjY0ZTYyZTQ1MWM2NzgyYzFmYWI3ODZiZjA4ZjVjN2M1MWQ4NWEzOTgzNTJkMjA5ZjRlYmEyN2Zh
https://www.imtrade.com.au/wp-content/uploads/2018/09/Website-Imt-Fenhexamid-500-SC-Fungicide-Label-Leaflet-GHS.pdf
https://pesticidestewardship.org/homeowner/pesticide-and-container-disposal/
https://www.imtrade.com.au/wp-content/uploads/2018/09/Website-Imt-Fenhexamid-500-SC-Fungicide-Label-Leaflet-GHS.pdf
https://www.imtrade.com.au/wp-content/uploads/2018/09/Website-Imt-Fenhexamid-500-SC-Fungicide-Label-Leaflet-GHS.pdf
https://www.imtrade.com.au/wp-content/uploads/2018/09/Website-Imt-Fenhexamid-500-SC-Fungicide-Label-Leaflet-GHS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Fenhexamid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Collection: Carefully sweep or
pick up spilled material without

creating dust.[4]

Reduces the risk of inhalation

and spreading of the chemical.

Disposal of Spill Debris: Place
collected material and
contaminated absorbents into
a suitable, closed container for

disposal as hazardous waste.

[4]

Ensures that all contaminated
materials are handled and

disposed of correctly.

Experimental Protocols

This document provides procedural guidance for disposal and does not cite specific

experimental protocols. The disposal methods described are based on safety data sheets and

environmental protection guidelines.

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of

fenhexamid waste in a laboratory setting.
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Caption: Decision workflow for fenhexamid waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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